Cas no 2228152-91-6 (2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228152-91-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6083462
• PubChem ID: 165659664
• Update Time: 2025-06-03

2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1849859
• 2228152-91-6

• Inchi： 1S/C11H12O4/c1-15-6-2-3-7(10(12)4-6)8-5-9(8)11(13)14/h2-4,8-9,12H,5H2,1H3,(H,13,14)
• InChI Key： HGQUGQGZBNZVBA-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC(=CC=1O)OC)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228152-91-6)

2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228152-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural features and potential biological activities. The presence of both hydroxyl and methoxy substituents on the aromatic ring introduces additional functional diversity, making this molecule a promising candidate for further exploration in drug discovery and material science.

The structural framework of 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring attached to a phenyl group, which is further modified by a hydroxyl group at the 2-position and a methoxy group at the 4-position. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The cyclopropane moiety, in particular, is known to enhance binding affinity due to its rigid three-membered ring structure, which can effectively fit into narrow binding pockets in proteins.

In recent years, there has been growing interest in cyclopropanecarboxylic acids as pharmacophores due to their ability to modulate various biological pathways. Studies have shown that such compounds can exhibit inhibitory effects on enzymes involved in inflammatory responses, metabolic disorders, and even cancer progression. The hydroxyl and methoxy groups in 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid further enhance its potential by allowing for hydrogen bonding and dipole-dipole interactions with biological targets, thereby increasing its binding affinity and selectivity.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of readily available starting materials and well-established synthetic routes makes it feasible to produce 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid on both laboratory and industrial scales. This accessibility is crucial for conducting extensive pharmacological studies and optimizing its properties for therapeutic applications. Moreover, the versatility of this compound allows for structural modifications, enabling researchers to fine-tune its biological activity and pharmacokinetic properties.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several key enzymes and receptors, suggesting its potential as an inhibitor or modulator in various therapeutic contexts. For instance, preliminary data indicate that it may interact with cyclooxygenase (COX) enzymes, which are central players in inflammation pathways. Additionally, its structural features suggest possible interactions with other enzymes involved in pain perception and immune responses.

The role of natural products as inspiration for drug discovery cannot be overstated. Many pharmacologically active compounds have been derived from natural sources, showcasing the importance of exploring biologically relevant structures. While 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid does not directly originate from a natural product, its structural design draws inspiration from known bioactive molecules. This approach leverages the wealth of structural diversity found in nature while allowing for targeted modifications to enhance desired properties.

In conclusion, 2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228152-91-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and predicted biological activity, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.